Cas no 693805-41-3 (4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid)

• Product Name: 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid
• CAS No: 693805-41-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6784148
• PubChem ID: 2943012
• Update Time: 2025-11-01

4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• SR-01000266046-1
• CS-0331334
• 4-(Benzyloxy)-3-morpholino-4-oxobutanoic acid
• SR-01000266046
• 693805-41-3
• BBL018712
• 4-(benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid
• AKOS022061345
• VS-06731
• STL195304
• 3-morpholin-4-yl-4-oxo-4-phenylmethoxybutanoic acid
• 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid

• Inchi： 1S/C15H19NO5/c17-14(18)10-13(16-6-8-20-9-7-16)15(19)21-11-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,17,18)
• InChI Key： VCXNECKKSLEGNN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid

Introduction to 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid (CAS No. 693805-41-3) in Modern Chemical and Pharmaceutical Research

4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 693805-41-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a benzyloxy group and a morpholine moiety, has garnered attention due to its structural complexity and potential biological activities. The combination of these functional groups suggests a multifaceted role in drug design and development, particularly in the synthesis of novel therapeutic agents.

The benzyloxy group, attached to the α-carboxylic acid derivative, introduces hydrophobicity and stability to the molecule, which are critical factors in drug bioavailability and metabolic resistance. Meanwhile, the morpholin-4-yl substituent enhances solubility and interacts favorably with biological targets, making it a valuable component in medicinal chemistry. Such structural features have positioned this compound as a promising candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been growing interest in α-hydroxy acid derivatives as pharmacophores due to their diverse biological activities. 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid belongs to this class of compounds, which have been extensively studied for their roles in enzyme inhibition, receptor binding, and anti-inflammatory properties. The presence of both the benzyloxy and morpholine groups suggests that this compound may exhibit enhanced binding affinity and selectivity toward specific biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, including inflammation, blood clotting, and viral replication. Inhibiting these enzymes has been a cornerstone strategy in drug development, particularly for conditions such as cancer, HIV/AIDS, and autoimmune diseases. The structural framework of 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid provides an ideal platform for designing molecules that can selectively target and inhibit specific proteases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with remarkable accuracy. Molecular docking studies have shown that derivatives of 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid can effectively bind to active sites of various proteases, including caspases involved in apoptosis regulation. This has opened up new avenues for developing next-generation therapeutics with improved efficacy and reduced side effects.

Furthermore, the morpholine ring in this compound contributes to its ability to modulate cell signaling pathways. Morpholine derivatives are known for their ability to interact with guanine nucleotide-binding proteins (G-proteins) and other signaling molecules, thereby influencing cellular processes such as proliferation, differentiation, and apoptosis. This makes 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid a promising candidate for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease, where dysregulation of cell signaling is a key pathological feature.

The synthesis of this compound has also been optimized for scalability and efficiency. Modern synthetic methodologies allow for the rapid production of high-purity samples suitable for both preclinical studies and industrial applications. Advances in green chemistry have further enhanced the sustainability of these synthetic routes by reducing waste generation and minimizing hazardous byproducts.

In conclusion, 4-(Benzyloxy)-3-(morpholin-4-yl)-4-oxobutanoic acid (CAS No. 693805-41-3) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its applications span across multiple therapeutic areas, including protease inhibition, anti-inflammatory treatments, and neurodegenerative disease management. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in the development of innovative drug therapies.